3-(dimethylamino)-N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]benzamide
• InChI: InChI=1S/C21H22N2O2S/c1-23(2)17-10-6-9-16(13-17)21(25)22-14-18-11-12-19(26-18)20(24)15-7-4-3-5-8-15/h3-13,20,24H,14H2,1-2H3,(H,22,25)
• InChI Key: STDZBMABNUFFPN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2=CC=C(S2)C(C3=CC=CC=C3)O
• Molecular Formula: C21H22N2O2S
• Molecular Weight: 366.5 g/mol

Description

3-(Dimethylamino)-N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)benzamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMTB, and its chemical formula is C21H24N2O2S. DMTB is a benzamide derivative with a thiophene ring and a dimethylamino group attached to the benzene ring.

Scientific Research Applications

Biological Activity and Pharmaceutical Applications

Compounds with structural similarities, including various benzamide derivatives and thiophene-containing molecules, have been extensively studied for their biological activities. For example, thiophene carboxamide derivatives have shown antibacterial and antifungal activities (Vasu et al., 2003). This suggests potential applications in the development of new antimicrobial agents. Moreover, benzothiazole derivatives have been explored for their corrosion inhibiting properties (Zhiyong Hu et al., 2016), indicating their utility in industrial applications for protecting metals.

Chemical Synthesis and Material Science

The structural motif of thiophene and benzamide is a common feature in many compounds with interesting electronic properties. Such molecules have been synthesized for the purpose of creating fluorescent dyes with large Stokes shifts , highlighting their potential in optical materials and sensors (Sandra Rihn et al., 2012). Additionally, derivatives of thiophene have been used to generate diverse compound libraries through various alkylation and ring closure reactions, demonstrating their versatility in organic synthesis and drug discovery processes (G. Roman, 2013).